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Compound of Interest

Compound Name: HDAC-IN-27 dihydrochloride

Cat. No.: B15568736

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation of a stock solution of HDAC-IN-27 dihydrochloride, a potent and selective
inhibitor of class | histone deacetylases (HDACSs). Adherence to this protocol is crucial for
ensuring the accuracy and reproducibility of experimental results.

Introduction

HDAC-IN-27 dihydrochloride is a powerful research tool for studying the role of HDACs in
various biological processes, including gene expression, cell cycle regulation, and apoptosis.[1]
[2] It selectively inhibits HDAC1, HDAC2, and HDAC3, making it a valuable compound for
investigating the specific functions of these enzymes in normal physiology and disease states,
particularly in cancer biology. Proper preparation of a stock solution is the first critical step in
any in vitro or in vivo experiment.

Physicochemical and Biological Properties

A summary of the key quantitative data for HDAC-IN-27 dihydrochloride is presented in the
table below for easy reference.
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Property Value Reference
Molecular Weight 423.34 g/mol [1]
Chemical Formula C20H24Cl2N4O2 [1]
CAS Number 3069831-25-7 [1]
Target(s) HDAC1, HDAC2, HDAC3 [1]

Inhibition of histone
Primary Mechanism deacetylation, leading to [1][2]

apoptosis and cell cycle arrest.

Signaling Pathway of HDAC Inhibition

HDAC inhibitors like HDAC-IN-27 exert their effects by altering the acetylation state of histone
and non-histone proteins. This leads to changes in chromatin structure and gene expression,
ultimately impacting cell fate. The diagram below illustrates the general signaling pathway
affected by HDAC inhibition.
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Caption: General mechanism of HDAC inhibition by HDAC-IN-27.
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Experimental Protocol: Stock Solution Preparation

This protocol details the steps for preparing a 10 mM stock solution of HDAC-IN-27
dihydrochloride in DMSO.

Materials
o HDAC-IN-27 dihydrochloride powder

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure

The following workflow diagram outlines the key steps in the preparation of the stock solution.
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Calculate required mass of HDAC-IN-27 and volume of DMSO

!

Weigh HDAC-IN-27 dihydrochloride

!

Add calculated volume of DMSO to the powder

!

Vortex thoroughly to ensure complete dissolution

!

Aliquot the stock solution into sterile tubes

!

Store aliquots at -20°C or -80°C
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Caption: Workflow for preparing HDAC-IN-27 dihydrochloride stock solution.

Step-by-Step Instructions:
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Calculations:

o To prepare a 10 mM stock solution, use the following formula: Mass (mg) = Desired
Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

o For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 10
mmol/L x 0.001 L x 423.34 g/mol = 4.2334 mg

Weighing:
o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the calculated amount of HDAC-IN-27 dihydrochloride powder into
the tube.

Dissolving:

o Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
powder.

o For the example above, add 1 mL of DMSO.
Mixing:

o Cap the tube tightly and vortex the solution until the powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the
solution to ensure there are no visible particles.

Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile cryovials.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]

o The solid compound should be stored at 4°C, sealed, and protected from moisture.[1]
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Safety Precautions

 HDAC-IN-27 dihydrochloride is for research use only.

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses, when handling the compound and its solutions.

o Handle the powder in a chemical fume hood to avoid inhalation.
o Consult the Safety Data Sheet (SDS) for detailed safety information.

By following these application notes and protocols, researchers can ensure the reliable and
effective use of HDAC-IN-27 dihydrochloride in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15568736?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

